Cas no 27091-69-6 (3-acetyl-6-methyl-2,4(1H,3H)-Pyridinedione)

• Product Name: 3-acetyl-6-methyl-2,4(1H,3H)-Pyridinedione
• CAS No: 27091-69-6
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 1110144
• PubChem ID: 75650508
• Update Time: 2025-04-24

3-acetyl-6-methyl-2,4(1H,3H)-Pyridinedione Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-6-methyl-2,4(1H,3H)-Pyridinedione
• 3-acetyl-6-methyl-1,2,3,4-tetrahydropyridine-2,4-dione
• 3-Acetyl-6-methylpyridine-2,4(1H,3H)-dione
• AKOS025394746
• 27091-69-6

• Inchi： 1S/C8H9NO3/c1-4-3-6(11)7(5(2)10)8(12)9-4/h3,7H,1-2H3,(H,9,12)
• InChI Key： JOQTZIGMTDSFFI-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)=O)C(C=C(C)N1)=O

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.24

Additional information on 3-acetyl-6-methyl-2,4(1H,3H)-Pyridinedione

Exploring the Versatile Applications of 3-acetyl-6-methyl-2,4(1H,3H)-Pyridinedione (CAS No. 27091-69-6)

In the realm of organic chemistry, 3-acetyl-6-methyl-2,4(1H,3H)-Pyridinedione (CAS No. 27091-69-6) stands out as a compound of significant interest due to its unique structural properties and wide-ranging applications. This heterocyclic compound, belonging to the pyridinedione family, has garnered attention in various scientific and industrial fields. Its molecular formula, C8H9NO3, and distinct functional groups make it a valuable intermediate in synthetic chemistry and a subject of ongoing research.

The chemical properties of 3-acetyl-6-methyl-2,4(1H,3H)-Pyridinedione are characterized by its stability under normal conditions and its reactivity in specific chemical environments. The presence of both acetyl and methyl groups on the pyridinedione ring enhances its versatility in chemical reactions. Researchers have explored its potential in the synthesis of more complex molecules, particularly in pharmaceutical and agrochemical applications. The compound's ability to participate in condensation and substitution reactions makes it a valuable building block in organic synthesis.

One of the most prominent applications of 3-acetyl-6-methyl-2,4(1H,3H)-Pyridinedione is in the pharmaceutical industry. Recent studies have investigated its role as a precursor in the development of novel therapeutic agents. The compound's structural features make it particularly interesting for drug discovery programs targeting various diseases. In the context of current healthcare trends, researchers are examining its potential in addressing antibiotic resistance, a global health concern that has gained significant attention in recent years.

The agrochemical sector has also shown interest in 3-acetyl-6-methyl-2,4(1H,3H)-Pyridinedione derivatives for their potential as plant growth regulators and pest control agents. With the growing emphasis on sustainable agriculture and reduced environmental impact, this compound's derivatives are being evaluated for their efficacy and safety profiles. The search for eco-friendly crop protection solutions has led to increased research into pyridinedione-based compounds, making this a timely topic in agricultural chemistry.

From a materials science perspective, 3-acetyl-6-methyl-2,4(1H,3H)-Pyridinedione has shown promise in the development of advanced materials. Its ability to form coordination complexes with various metal ions has opened up possibilities in catalysis and material engineering. Researchers are particularly interested in its potential applications in energy storage systems, aligning with current global efforts to develop more efficient renewable energy technologies.

The synthesis and purification of high-purity 3-acetyl-6-methyl-2,4(1H,3H)-Pyridinedione remain areas of active research. Recent advancements in green chemistry have led to the development of more sustainable production methods for this compound. These innovations address the growing demand for environmentally friendly chemical processes while maintaining high yields and purity standards. The optimization of synthetic routes for this compound continues to be a focus area in process chemistry.

Analytical characterization of 3-acetyl-6-methyl-2,4(1H,3H)-Pyridinedione typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide valuable insights into the compound's structural features and purity. The development of rapid analytical methods for quality control has become increasingly important, especially for industrial-scale production where consistency and reliability are paramount.

In the context of current scientific trends, the study of 3-acetyl-6-methyl-2,4(1H,3H)-Pyridinedione analogs has gained momentum. Researchers are exploring structural modifications to enhance specific properties or create new functionalities. This approach aligns with the broader strategy of molecular diversification in drug discovery and materials science. The compound's relatively simple structure serves as an excellent starting point for such investigations.

The commercial availability of 3-acetyl-6-methyl-2,4(1H,3H)-Pyridinedione has increased in recent years, reflecting growing demand from research institutions and industrial laboratories. Suppliers now offer various grades of the compound, from research quantities to bulk industrial scales. This accessibility has facilitated broader investigation into its potential applications across different scientific disciplines.

Looking ahead, the future research directions for 3-acetyl-6-methyl-2,4(1H,3H)-Pyridinedione appear promising. Areas of particular interest include its potential in medicinal chemistry, where its scaffold could serve as the basis for developing new classes of therapeutic agents. Additionally, its applications in materials science and catalysis continue to evolve, driven by the need for innovative solutions in energy and environmental technologies.

For researchers and industry professionals seeking information about 3-acetyl-6-methyl-2,4(1H,3H)-Pyridinedione synthesis methods or 3-acetyl-6-methyl-2,4(1H,3H)-Pyridinedione applications, it's important to consult recent scientific literature and patent databases. The compound's growing importance has led to an increase in published studies and proprietary technologies related to its use and modification.

In conclusion, 3-acetyl-6-methyl-2,4(1H,3H)-Pyridinedione (CAS No. 27091-69-6) represents a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with the growing body of research surrounding its potential uses, position it as a compound of continuing interest in both academic and industrial settings. As research progresses, we can anticipate new discoveries and applications that will further expand the utility of this interesting pyridinedione derivative.